Cas no 1804835-55-9 (Ethyl 6-iodo-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 6-iodo-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804835-55-9
• MF: C₁₁H₁₁F₃INO₄
• MW: 405.109026193619
• CID: 4833908
• Update Time: 2025-10-29

Ethyl 6-iodo-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-iodo-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C11H11F3INO4/c1-3-19-9(17)4-6-10(18-2)7(5-8(15)16-6)20-11(12,13)14/h5H,3-4H2,1-2H3
• InChI Key： BWNJMSLDTCVBPF-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(CC(=O)OCC)=N1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 2.9
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 6-iodo-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetate

Comprehensive Overview of Ethyl 6-iodo-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804835-55-9)

Ethyl 6-iodo-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804835-55-9) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining an iodo substituent, a methoxy group, and a trifluoromethoxy moiety, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential as a building block for drug discovery and material science.

The growing demand for fluorinated compounds and heterocyclic intermediates has placed Ethyl 6-iodo-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetate in the spotlight. Fluorinated pyridines, in particular, are sought after for their enhanced stability, bioavailability, and metabolic resistance, making them valuable in the development of next-generation therapeutics. This compound’s CAS No. 1804835-55-9 is frequently searched in academic databases and chemical supplier catalogs, reflecting its relevance in modern research.

One of the key advantages of Ethyl 6-iodo-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetate is its role in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal for constructing complex molecular architectures, particularly in the synthesis of biologically active molecules. The presence of the iodo group at the 6-position enhances its utility in these transformations, offering chemists a reliable handle for further functionalization.

In addition to its synthetic applications, this compound is also studied for its potential in crop protection and agrochemical formulations. The trifluoromethoxy group is known to improve the lipophilicity and penetration properties of agrochemicals, making them more effective against pests and pathogens. As sustainable agriculture gains traction, the demand for innovative pyridine-based agrochemicals is expected to rise, further driving interest in this compound.

From a commercial perspective, Ethyl 6-iodo-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetate is available through specialized chemical suppliers, often with custom synthesis options to meet specific research needs. Its CAS No. 1804835-55-9 serves as a critical identifier for procurement and regulatory compliance. Researchers are advised to verify the purity and specifications of the compound, as these factors can significantly impact experimental outcomes.

The compound’s stability under various conditions is another area of interest. Studies have shown that Ethyl 6-iodo-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetate exhibits good thermal and chemical stability, making it suitable for long-term storage and diverse reaction conditions. This attribute is particularly valuable in industrial settings where reproducibility and scalability are paramount.

Looking ahead, the applications of Ethyl 6-iodo-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetate are likely to expand as new synthetic methodologies and catalytic systems are developed. Its compatibility with green chemistry principles, such as low-waste processes and renewable feedstocks, aligns with the global shift toward sustainable science. As a result, this compound is poised to remain a focal point in both academic and industrial research.

In summary, Ethyl 6-iodo-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804835-55-9) is a multifaceted compound with broad utility in medicinal chemistry, agrochemicals, and material science. Its unique structural features and reactivity profile make it a valuable asset for researchers aiming to innovate in these fields. As the scientific community continues to explore its potential, this compound is expected to play a pivotal role in advancing cutting-edge technologies and sustainable solutions.